4-Bromo-2-{[(2-fluorobenzyl)amino]methyl}phenol

• IUPAC Name: 4-bromo-2-[[(2-fluorophenyl)methylamino]methyl]phenol
• InChI: InChI=1S/C14H13BrFNO/c15-12-5-6-14(18)11(7-12)9-17-8-10-3-1-2-4-13(10)16/h1-7,17-18H,8-9H2
• InChI Key: IXYSNYNBWRCAIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNCC2=C(C=CC(=C2)Br)O)F
• Molecular Formula: C14H13BrFNO
• Molecular Weight: 310.16 g/mol
• CAS No.: 1232788-88-3

Description

“4-Bromo-2-{[(2-fluorobenzyl)amino]methyl}phenol” is a biochemical used for proteomics research. It has a molecular formula of C14H13BrFNO and a molecular weight of 310.16.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzyl group linked to a benzamide moiety. It contains a bromine atom and a fluorine atom attached to the benzyl group.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, similar compounds have been used in various reactions. For example, 2-Amino-4-bromophenol has been used in the preparation of (aryl)oxadiazolobenzoxazinones via Suzuki-Miyaura reaction and copper-catalyzed oxidative amination of benzoxazoles and related azoles via C-H and C-N bond activation.

Scientific Research Applications

Synthesis and Material Applications

One of the primary applications of compounds structurally related to 4-Bromo-2-{[(2-fluorobenzyl)amino]methyl}phenol is in the synthesis of novel materials. These materials have been investigated for their thermal, optical, and electrochemical properties. For instance, Schiff base monomers derived from 4-bromobenzaldehyde have been synthesized and further converted into polyphenol derivatives. These derivatives exhibit significant photoluminescence properties, making them potentially useful for optical applications (Kaya, Avcı, & Gültekin, 2012).

Bioactivity and Medical Applications

Compounds related to this compound have been explored for various bioactivities, including antimicrobial, anticancer, and enzyme inhibitory effects. However, it's important to note that while similar bromophenol derivatives have been evaluated, the direct bioactivity of this compound itself may not be explicitly mentioned. Bromophenols derived from marine algae, for example, have been studied for their antibacterial properties, although their effectiveness varies across different compounds and against various strains of bacteria (Xu et al., 2003).

Fluorescence and Sensing Applications

Another interesting application area is the development of fluorescent sensors for the detection of specific ions or molecules. Compounds structurally related to this compound have been utilized in the design of chemosensors. These sensors are capable of detecting specific ions with high sensitivity and selectivity, demonstrating potential applications in environmental monitoring and diagnostic assays (Li et al., 2006).